Cas no 851200-74-3 (2-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide)

• Product Name: 2-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• CAS No: 851200-74-3
• MF: C₁₆H₁₂N₂O₅S
• MW: 344.341882705688
• CID: 6359842
• PubChem ID: 7254446
• Update Time: 2025-09-27

2-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• 2-(benzenesulfonyl)-N-(1,3-dioxoisoindol-5-yl)acetamide
• Acetamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-2-(phenylsulfonyl)-
• F2536-1588
• 851200-74-3
• AKOS024657783
• AB00687763-01
• HMS1656L05
• N-(1,3-dioxoisoindolin-5-yl)-2-(phenylsulfonyl)acetamide

• Inchi： 1S/C16H12N2O5S/c19-14(9-24(22,23)11-4-2-1-3-5-11)17-10-6-7-12-13(8-10)16(21)18-15(12)20/h1-8H,9H2,(H,17,19)(H,18,20,21)
• InChI Key： JJYQFQBTQIJVDK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 344.04669266g/mol
• Monoisotopic Mass: 344.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• pka: 9.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones